Cas no 83552-81-2 (Benzeneacetonitrile-cyano-13C(9CI))

• Product Name: Benzeneacetonitrile-cyano-13C(9CI)
• CAS No: 83552-81-2
• MF: C₈H₇N
• MW: 118.140536546707
• CID: 709001
• PubChem ID: 24872230
• Update Time: 2025-04-19

Benzeneacetonitrile-cyano-13C(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile-cyano-13C(9CI)
• 2-phenylacetonitrile
• Benzyl cyanide-(cyano-13C), 99 atom % 13C
• 83552-81-2
• DTXSID00480782
• Phenyl(acetonitrile-1-13C)
• AKOS015913215
• BENZYL CYANIDE-13C

• MDL： MFCD00084033
• Inchi： 1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i7+1
• InChI Key： SUSQOBVLVYHIEX-CDYZYAPPSA-N
• SMILES： N#[13C]CC1C=CC=CC=1

Computed Properties

• Exact Mass: 118.061204063g/mol
• Monoisotopic Mass: 118.061204063g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.024 g/mL at 25 °C
• Melting Point: −24 °C (lit.)
• Boiling Point: 233-234 °C(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.523(lit.)
• Solubility: Not determined

Benzeneacetonitrile-cyano-13C(9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H330
• Warning Statement： P260-P280-P284-P301+P310-P310
• Hazardous Material transportation number：UN 2470 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-24-26
• Safety Instruction： 28-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides